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Compound of Interest

Compound Name: cis-3-Heptene

Cat. No.: B043857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of high-purity

cis-3-Heptene, a crucial building block and reference standard in organic synthesis and drug

development. The guide details potential suppliers, available purity specifications, and a

representative analytical protocol for quality assessment.

Introduction to cis-3-Heptene in Research and
Development
cis-3-Heptene ((3Z)-3-Heptene) is a seven-carbon alkene characterized by a cis-configuration

of the substituents around the double bond at the C3 position. This specific stereochemistry

imparts a distinct bent geometry to the molecule, influencing its physical properties and

reactivity.[1] In the context of pharmaceutical research and drug development, high-purity cis-
3-Heptene serves as a valuable starting material for the synthesis of complex molecules where

precise stereochemical control is paramount. It is also utilized as a reference standard for

analytical method development and validation, particularly in chromatographic techniques.

Commercial Suppliers of High-Purity cis-3-Heptene
The procurement of high-purity cis-3-Heptene is critical for ensuring the reliability and

reproducibility of experimental results. Several chemical suppliers offer this compound, with a

select few specializing in high-purity grades suitable for demanding research applications.
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While many vendors supply mixtures of cis- and trans-3-heptene, typically with a purity of

>97% for the combined isomers, the following suppliers have been identified as offering the

specific high-purity cis-isomer.[2][3]

It is important to note that while some suppliers market the product as a "high-purity reference

standard," detailed Certificates of Analysis (CoA) with lot-specific purity and impurity profiles

should be requested directly from the vendor to ensure suitability for a given application.

Summary of Supplier Information

Supplier
Product
Name/Descript
ion

Stated Purity CAS Number Notes

Benchchem cis-3-Heptene

High-Purity

Reference

Standard

7642-10-6

Marketed as a

defined

stereoisomer for

advanced

chemical

research.[1]

Chiron

(distributed by

ESSLAB)

cis-3-Heptene

Analytical

Reference

Material

7642-10-6

Provided as a

solution in

methanol (1000

µg/mL).[4]

Shaanxi Dideu

Medichem Co.

Ltd. (via

ChemicalBook)

(3Z)-3-Heptene 99% 7642-10-6

Listed with a

specific high

purity

percentage.[5]

Experimental Protocol: Purity Assessment by Gas
Chromatography
The determination of the purity of cis-3-Heptene, and specifically the quantification of the

trans-isomer and other potential impurities, is typically achieved using high-resolution capillary

gas chromatography (GC). The following protocol is a representative method synthesized from

established practices for the analysis of volatile hydrocarbon isomers.
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Principle
This method utilizes a gas chromatograph equipped with a flame ionization detector (FID) to

separate volatile compounds based on their boiling points and interactions with the stationary

phase of the GC column. The area of the peak corresponding to cis-3-Heptene relative to the

total area of all peaks in the chromatogram is used to calculate its percentage purity.[6]

Instrumentation and Conditions
Parameter Specification

Gas Chromatograph Agilent 7890A Series GC or equivalent

Injector Split/splitless inlet

Temperature 250 °C

Split Ratio 100:1 (can be adjusted based on concentration)

Injection Volume 1 µL

Column
HP-INNOWax, 60 m x 0.32 mm, 0.5 µm film

thickness (or equivalent polar capillary column)

Carrier Gas Helium, constant flow at 2.1 mL/min

Oven Temperature Program

Initial Temperature 60 °C

Hold Time 10 minutes

Detector Flame Ionization Detector (FID)

Temperature 300 °C

Sample Preparation
Allow the vial of cis-3-Heptene to equilibrate to room temperature.

Prepare a dilute solution of the cis-3-Heptene sample in a high-purity volatile solvent (e.g.,

hexane or pentane). The concentration should be appropriate for FID detection without

causing column overload.
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Procedure
Set up the gas chromatograph according to the conditions specified in the table above.

Inject the prepared sample solution into the GC.

Acquire the chromatogram for a sufficient duration to allow for the elution of all potential

impurities.

Identify the peaks corresponding to the solvent, cis-3-Heptene, and any impurities (such as

trans-3-Heptene). Peak identification can be confirmed by running a certified reference

standard if available.

Integrate the peak areas for all components, excluding the solvent peak.

Data Analysis and Purity Calculation
The percent purity of cis-3-Heptene is calculated based on the area normalization method:

% Purity = (Area of cis-3-Heptene Peak / Total Area of All Peaks) x 100

Visualizing Workflows and Relationships
Logical Workflow for Supplier Selection
The following diagram illustrates a logical workflow for researchers to select a suitable

commercial supplier for high-purity cis-3-Heptene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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